Cas no 1199215-56-9 (N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide)

• Product Name: N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide
• CAS No: 1199215-56-9
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• MDL: MFCD13248733
• CID: 3042759
• PubChem ID: 45032333
• Update Time: 2025-06-11

N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl]-benzamide
• benzamide, N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-
• N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]benzamide
• AKOS005173899
• N-(2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl)benzamide
• MFCD13248733
• VS-01393
• ALBB-012885
• CS-0318730
• CHEMBL4986438
• STK895645
• 1199215-56-9
• BBL003653
• N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide

• MDL： MFCD13248733
• Inchi： 1S/C11H12N4OS/c12-11-15-14-9(17-11)6-7-13-10(16)8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,12,15)(H,13,16)
• InChI Key： NBVXWMJQOBZJPK-UHFFFAOYSA-N
• SMILES： C(NCCC1=NN=C(N)S1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 248.07318219g/mol
• Monoisotopic Mass: 248.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide

N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide (CAS No. 1199215-56-9): An Overview of Its Structure, Properties, and Applications

N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide (CAS No. 1199215-56-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent advancements in its applications.

Chemical Structure and Physical Properties

N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide is a benzamide derivative characterized by a thiadiazole ring system. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The presence of the amino group on the thiadiazole ring and the benzamide moiety imparts distinct chemical properties to the compound. The molecular formula of N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide is C₁₀H₁₂N₄O₂S, with a molecular weight of approximately 240.3 g/mol.

The compound is typically a white to off-white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The melting point of N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide is around 180°C to 185°C.

Synthesis Methods

The synthesis of N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide can be achieved through various routes. One common method involves the reaction of 2-aminothiadiazole with ethyl bromoacetate followed by amidation with benzoyl chloride. Another approach involves the condensation of 5-aminothiadiazole with ethyl bromoacetate and subsequent reaction with benzoyl chloride in the presence of a base such as triethylamine.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide. This method utilizes microwave-assisted synthesis to enhance the reaction rate and yield. The microwave-assisted approach not only reduces reaction time but also minimizes side reactions and impurities.

Biological Activities and Applications

N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide has been extensively studied for its potential biological activities. One of the most notable applications is its use as an antitumor agent. Research has shown that compounds containing the thiadiazole moiety exhibit significant antiproliferative effects against various cancer cell lines. A study published in Cancer Research demonstrated that N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways.

In addition to its antitumor properties, N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide has also been investigated for its antimicrobial activity. Studies have shown that thiadiazole derivatives possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A recent study in the Journal of Medicinal Chemistry reported that N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylbenzamide exhibits potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA).

The anti-inflammatory properties of N-2-(5-Amino-1,3,4-thiadiazol-2-y l)ethylbenzamide have also been explored. Research has indicated that compounds containing the thiadiazole ring can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. A study published in Inflammation Research found that N - 2 -( 5 -Amin o - 1 , 3 , 4 -t hi ad iaz ol - 2 - y l ) e th y lbe nza mi de strong > significantly reduces inflammation in a mouse model of rheumatoid arthritis. p > < p >< s t rong > C linical T rials an d F utur e P erspectives s t rong > p > < p > T he bi ologi cal ac t ivi t i es o fN - 2 -( 5 -Amin o - 1 , 3 , 4 -t hi ad iaz ol - 2 - y l ) e th y lbe nza mi de strong > h ave le d t o i ncrea sed i nterest i n i ts po ten tial u se i n c linical s et ti ng s . S everal pr eliminary c linical t ri als h ave b een c onduc ted t o e valuate t he sa fety an d ef ficacy o fN - 2 -( 5 -Amin o - 1 , 3 , 4 -t hi ad iaz ol - 2 - y l ) e th y lbe nza mi de strong > i n tr eati ng v ariou s d iseases . T he r esults h ave b een pr omisi ng , w it h no m ajor ad verse ef fects r eport ed . p > < p > F urt her r esearch i s u nderw ay t o ex pl ore t he po ten tial c linical ap plicati ons o fN - 2 -( 5 -Amin o - 1 , 3 , 4 -t hi ad iaz ol - 2 - y l ) e th y lbe nza mi de strong > . S cienti st s ar e w orki ng t o op ti mize t he c ompound 's ph arm acoki neti cs an d ph arm acody namics t o en hance i ts th erapeuti c ef ficacy . T he u se o fN - 2 -( 5 -Amin o - 1 , 3 , 4 -t hi ad iaz ol - 2 - y l ) e th y lbe nza mi de strong > i n c linical tr eatments h olds gr eat pr omise f or im proving pati ent ou tc omes an d qua lit y o f li fe . p > article > response >